Cas no 123214-39-1 (4-Hydroxy-2,2-dimethylcyclohexanone)

• Product Name: 4-Hydroxy-2,2-dimethylcyclohexanone
• CAS No: 123214-39-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD20921481
• CID: 840706
• Update Time: 2026-04-29

4-Hydroxy-2,2-dimethylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2,2-dimethylcyclohexanone
• 4-hydroxy-2,2-dimethylcyclohexan-1-one
• (+/-)-4-Hydroxy-2,2-dimethyl-1-cyclohexanone
• AGN-PC-002D9Y
• AK130653
• KB-242248
• WT-130416

• MDL： MFCD20921481
• Inchi： InChI=1S/C8H14O2/c1-8(2)5-6(9)3-4-7(8)10/h6,9H,3-5H2,1-2H3
• InChI Key： WJMNRGQKIFUQAB-UHFFFAOYSA-N
• SMILES： CC1(C)CC(CCC1=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.027±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.8±33.0 ºC (760 Torr),
• Flash Point: 93.1±18.0 ºC,
• Solubility: Soluble (110 g/l) (25 º C),

Additional information on 4-Hydroxy-2,2-dimethylcyclohexanone

Latest Research Insights on 4-Hydroxy-2,2-dimethylcyclohexanone (CAS: 123214-39-1) in Chemical Biology and Pharmaceutical Applications

4-Hydroxy-2,2-dimethylcyclohexanone (CAS: 123214-39-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and bioactive compound development. This cyclic ketone derivative serves as a key intermediate in the synthesis of complex molecules, particularly in the context of antimicrobial and anti-inflammatory agents. Recent studies have explored its structural modifications to enhance bioavailability and target specificity, positioning it as a promising scaffold for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of β-lactamase inhibitors, showcasing its potential to combat antibiotic-resistant bacteria. Researchers utilized 4-Hydroxy-2,2-dimethylcyclohexanone as a precursor to develop analogs with improved binding affinity to bacterial enzymes. The study reported a 40% increase in inhibitory activity compared to conventional derivatives, highlighting its structural advantages for molecular optimization.

In parallel, advancements in green chemistry have focused on sustainable production methods for this compound. A team at MIT developed a biocatalytic route using engineered ketoreductases, achieving a 92% yield with minimal byproducts (Nature Catalysis, 2024). This environmentally friendly approach aligns with the pharmaceutical industry's push toward greener synthetic pathways, particularly for intermediates like 123214-39-1 that require chiral purity for biological activity.

The compound's mechanism of action was further elucidated in a recent ACS Chemical Biology publication (2024), where cryo-EM studies revealed its allosteric modulation of inflammatory cytokines. Structural analysis showed that 4-Hydroxy-2,2-dimethylcyclohexanone derivatives disrupt the IL-17 signaling pathway by inducing conformational changes in the receptor complex, offering new avenues for autoimmune disease treatment. These findings were validated in murine models showing reduced psoriasis-like symptoms without significant immunosuppression.

Ongoing clinical-stage research (Phase I/II trials) by Vertex Pharmaceuticals incorporates 123214-39-1 derivatives as core structures in their cystic fibrosis transmembrane conductance regulator (CFTR) modulators. Early data indicates improved chloride channel function with modified pharmacokinetic profiles, addressing limitations of current therapies. The molecular flexibility of this scaffold allows for targeted modifications to enhance lung tissue penetration while maintaining metabolic stability.

From an analytical chemistry perspective, novel LC-MS/MS methods have been developed to quantify 4-Hydroxy-2,2-dimethylcyclohexanone in biological matrices with a LOD of 0.1 ng/mL (Journal of Pharmaceutical and Biomedical Analysis, 2023). This advancement supports pharmacokinetic studies and quality control in API manufacturing, where precise measurement of this intermediate is critical for batch consistency and regulatory compliance.

Looking forward, computational studies using quantum mechanical/molecular mechanical (QM/MM) approaches are predicting new derivative spaces for this scaffold. A 2024 Chemical Science publication identified 17 theoretically stable configurations with potential enhanced binding to kinase targets, several of which are currently being synthesized for anticancer activity screening. This exemplifies the growing intersection of computational chemistry and experimental validation in leveraging 123214-39-1's molecular architecture.